N'-(2,4-dichlorobenzoyl)-2-furohydrazide

• IUPAC Name: N'-(2,4-dichlorobenzoyl)furan-2-carbohydrazide
• InChI: InChI=1S/C12H8Cl2N2O3/c13-7-3-4-8(9(14)6-7)11(17)15-16-12(18)10-2-1-5-19-10/h1-6H,(H,15,17)(H,16,18)
• InChI Key: NLDWDFCBSGXCNF-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(=O)NNC(=O)C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C12H8Cl2N2O3
• Molecular Weight: 299.11 g/mol

Description

N'-(2,4-dichlorobenzoyl)-2-furohydrazide, also known as diclofop-methyl, is a herbicide that is widely used in agriculture to control grassy weeds. It belongs to the chemical class of aryloxyphenoxypropionate herbicides and has a molecular formula of C16H14Cl2N2O4.

Mechanism of Action

Diclofop-methyl acts by inhibiting the enzyme acetyl-CoA carboxylase (ACCase), which is involved in fatty acid biosynthesis. This inhibition leads to the accumulation of toxic levels of malonyl-CoA, which ultimately leads to the death of the plant.
Biochemical and Physiological Effects:
Diclofop-methyl has been found to have a low toxicity profile in mammals and is considered safe for use in agriculture. However, it has been shown to have some toxic effects on aquatic organisms and non-target plants. Diclofop-methyl can also persist in soil for extended periods, which can lead to environmental contamination.

Advantages and Limitations for Lab Experiments

Diclofop-methyl is a widely used herbicide and has been extensively studied for its herbicidal activity. Its mechanism of action is well understood, and it has been used as a tool compound in various studies. However, its use in lab experiments is limited due to its potential toxicity to non-target organisms and its persistence in soil.

Future Directions

There are several future directions for research on N'-(2,4-dichlorobenzoyl)-2-furohydrazidehyl. One area of interest is the development of N'-(2,4-dichlorobenzoyl)-2-furohydrazidehyl analogs with improved herbicidal activity and reduced toxicity. Another area of interest is the study of N'-(2,4-dichlorobenzoyl)-2-furohydrazidehyl's potential use as an antifungal agent. Additionally, there is a need for further research on the environmental impact of N'-(2,4-dichlorobenzoyl)-2-furohydrazidehyl and its persistence in soil.

Scientific Research Applications

Diclofop-methyl has been extensively studied for its herbicidal activity and has been found to be effective against a wide range of grassy weeds. It has been used in various crops, including wheat, barley, oats, and rice. In addition to its herbicidal activity, N'-(2,4-dichlorobenzoyl)-2-furohydrazidehyl has also been studied for its potential use as an antifungal agent.